Cas no 800379-67-3 (ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]-)
![ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]- structure](https://www.kuujia.com/scimg/cas/800379-67-3x500.png)
800379-67-3 structure
Product name:ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]-
ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]- Chemical and Physical Properties
Names and Identifiers
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- ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]-
- YVTZNTGHDAMJQL-UHFFFAOYSA-N
- DTXSID301222169
- SCHEMBL1857464
- 800379-67-3
- 1-(5-bromomethyl-6-chloro-pyridin-2-yl)-ethanone
-
- Inchi: InChI=1S/C8H7BrClNO/c1-5(12)7-3-2-6(4-9)8(10)11-7/h2-3H,4H2,1H3
- InChI Key: YVTZNTGHDAMJQL-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 246.93995Da
- Monoisotopic Mass: 246.93995Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 30Ų
ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]- Related Literature
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Reem Mousa,Shifra Lansky,Gil Shoham,Norman Metanis Chem. Sci., 2018,9, 4814-4820
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Jan Rinkel,Tobias G. Köllner,Feng Chen,Jeroen S. Dickschat Chem. Commun., 2019,55, 13255-13258
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
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Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
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Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
800379-67-3 (ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]-) Related Products
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